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Potassium formate (CHKO2), the potassium salt of formic acid, is a white, hygroscopic
crystalline solid known for its exceptional solubility in water.[1][2] This property allows for the
creation of high-density, low-viscosity aqueous solutions, often referred to as brines.[1][3][4]
While many salts are water-soluble, potassium formate distinguishes itself through its
profound ability to depress the freezing point of water, enabling its use in demanding
applications that operate at extremely low temperatures.[1][5] Its utility is found in diverse
sectors, including as a high-performance, environmentally-friendly deicing agent for airport
runways, an efficient secondary refrigerant or heat transfer fluid, and a critical component in
high-density drilling fluids for the oil and gas industry.[5][6]

This guide provides a detailed exploration of the solubility and phase behavior of potassium
formate-water systems at low temperatures. We will delve into the physicochemical principles
governing its effectiveness, present quantitative solubility data, outline a robust experimental
methodology for its determination, and discuss the practical implications for researchers and
drug development professionals who may encounter its use in freeze-drying (lyophilization) or
low-temperature reaction chemistry.
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Physicochemical Principles: Freezing Point
Depression and the Eutectic System

The remarkable efficacy of potassium formate as a freezing point depressant stems from its
nature as a salt. When dissolved in water, it dissociates into potassium (K*) and formate
(HCOO) ions.[1] These ions interfere with the hydrogen bonding network between water
molecules, disrupting the formation of the ordered crystalline structure of ice.[1] To freeze, the
water molecules must overcome this ionic interference, which requires a lower temperature
than the standard 0°C.

The relationship between the concentration of potassium formate and the freezing point of the
solution is not linear. As the concentration of potassium formate increases from zero, the
freezing point of the solution steadily drops. This continues until the solution reaches its
eutectic point, which is the specific concentration at which the lowest possible freezing
temperature is achieved. At this point, the solution becomes saturated, and upon further
cooling, both water (as ice) and potassium formate salt will crystallize out of the solution
simultaneously. A study of the phase equilibria in the potassium formate-water binary system
has been conducted over a wide temperature range, from -70°C to +170°C, to precisely
establish these characteristics.[7] This study also identified the formation of a crystalline
hydrate, KHCOO-H20, which melts incongruously at -9.2°C.[7]

Below is a conceptual diagram illustrating how potassium formate ions disrupt the formation
of the ice lattice.
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Caption: lonic Disruption of Water's Hydrogen Bonding Network.

Quantitative Solubility and Freezing Point Data
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The high solubility of potassium formate is evident across a range of temperatures. At room
temperature, solutions can reach concentrations up to 75% by weight.[5] This exceptional
solubility is directly responsible for the significant freezing point depression observed. The table
below summarizes key data points for the potassium formate-water system at low

temperatures.
Temperature Concentration  Solubility (g /
. State / Event Reference(s)

(°C) (% by weight) 100 mL Hz20)
Saturated

25 ~77% ~331 , [8]
Solution
Saturated

18 ~76.8% - _ [9]
Solution

0 ~24.7% 32.8 Solubility Limit [3][8]
Incongruous
melting of

-9.2 - - [7]
hydrate
(KHCOO-H:20)
Eutectic Point /
Minimum

~-60 ~52% - _ [8]
Freezing
Temperature

~-60 55% - Remains liquid [3]

Note: The eutectic point represents the lowest freezing temperature achievable for the
potassium formate-water system. Solutions with approximately 52% potassium formate by
weight can remain liquid down to -60°C.[8]

Experimental Protocol: Determination of Low-
Temperature Solubility via the Visual-Polythermal
Method
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To empirically determine the solubility curve (liquidus line) of potassium formate at sub-zero
temperatures, the visual-polythermal method is a robust and direct approach.[7] This method
involves observing the temperature of crystallization (saturation temperature) for solutions of
known concentrations.

l. Materials and Equipment

¢ Anhydrous Potassium Formate (=99% purity)

e Deionized or Distilled Water

» Jacketed glass test cell with a magnetic stirrer

e Programmable circulating cryostat (cooling bath) capable of reaching at least -70°C
o Calibrated digital thermometer with a precision of £0.1°C

e Analytical balance (£0.001 g)

Il. Step-by-Step Methodology

o Preparation of Stock Solutions: Prepare a series of potassium formate-water solutions with
varying weight percentages (e.g., 10%, 20%, 30%, 40%, 50%, 55% wt/wt). Accurately weigh
both the potassium formate and water for each sample. Ensure the salt is fully dissolved,
warming gently if necessary, before allowing the solution to return to room temperature.

o Sample Loading: Place a known volume (e.g., 10 mL) of a prepared solution into the
jacketed glass test cell. Insert the magnetic stir bar and the calibrated thermometer, ensuring
the thermometer bulb is fully immersed in the solution but not touching the vessel walls.

Controlled Cooling: Connect the test cell to the circulating cryostat. Begin stirring the solution
at a constant, moderate speed. This is critical to ensure thermal homogeneity and to
minimize supercooling.

« Initiate Cooling Ramp: Program the cryostat to cool at a slow, controlled rate (e.g.,
0.5°C/minute). A slow ramp is essential for accurately identifying the temperature of initial
crystal formation.
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Visual Observation: Continuously and carefully observe the solution for the first appearance
of solid crystals. The solution will turn from clear to faintly cloudy or opalescent. A laser beam
passed through the sample can aid in detecting the initial scattering from the first crystals.

Record Saturation Temperature (T_sat): The moment the first crystals are observed,
immediately record the temperature from the digital thermometer. This temperature is the
saturation temperature for that specific concentration.

Heating and Dissolution: To confirm the measurement, slowly raise the temperature of the
bath until the crystals completely redissolve. The temperature of complete dissolution should
closely match the observed T_sat.

Repeat for All Concentrations: Repeat steps 2 through 7 for each of the prepared stock
solutions.

Data Analysis: Plot the recorded saturation temperatures (T_sat) on the y-axis against the
corresponding potassium formate concentration (wt%) on the x-axis. The resulting curve
represents the solubility limit or liquidus line of the phase diagram for the tested
concentration range.

The following diagram outlines this experimental workflow.
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Caption: Workflow for the Visual-Polythermal Method.
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Implications for Research and Industry

The profound low-temperature solubility of potassium formate underpins its utility in several
critical applications:

¢ Deicing: As a deicing agent, particularly for airports, potassium formate solutions can be
applied to surfaces at very low temperatures and remain effective.[1][10] Their ability to stay
liquid down to -60°C means they can melt existing ice and prevent new ice from forming in
severe winter conditions, offering a significant advantage over traditional chloride salts.[5][8]

o Heat Transfer Fluids: In secondary loop refrigeration and industrial cooling systems,
potassium formate brines serve as highly efficient heat transfer fluids.[1][6] Their low
freezing point prevents the coolant from freezing within the system, while their low viscosity
compared to glycols reduces pumping energy requirements, leading to more efficient
operation.[1][11]

 Drilling and Completion Fluids: In the oil and gas industry, high-density potassium formate
brines are used to control downhole pressure.[1][5] Their ability to remain as a solids-free
liquid at various temperatures prevents formation damage that can be caused by solid
weighting agents.[12]

For laboratory professionals, understanding this solubility behavior is crucial when using
potassium formate as a buffer or reagent in low-temperature chemical synthesis or when
considering its potential as an excipient in formulations requiring freeze-drying, where
controlling crystallization is paramount.

Conclusion

Potassium formate's exceptional solubility in water at low temperatures is a direct result of
fundamental physicochemical principles, namely freezing point depression and the formation of
a deep eutectic system. The ability to form solutions that remain liquid at temperatures as low
as -60°C makes it an invaluable compound for specialized industrial and research applications.
The experimental determination of its solubility curve via methods like the visual-polythermal
technique provides the critical data needed to optimize its use, ensuring efficiency and safety in
sub-zero operating environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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